Cas no 502509-05-9 (2-(2-Cyanopyridin-4-yl)acetic acid)

• Product Name: 2-(2-Cyanopyridin-4-yl)acetic acid
• CAS No: 502509-05-9
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD07367938
• CID: 367108
• Update Time: 2025-04-19

2-(2-Cyanopyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyanopyridin-4-yl)acetic acid
• 2-Cyano-4-pyridine acetic acid
• 4-Pyridineacetic acid,2-cyano-
• 4-Pyridineacetic acid,2-cyano
• AK140202
• 2-Cyanopyridine-4-acetic acid
• FCH855117
• AB31454
• (2-CYANOPYRIDIN-4-YL)ACETIC ACID
• BC207521
• AX8074066
• ST24039188

• MDL： MFCD07367938
• Inchi： 1S/C8H6N2O2/c9-5-7-3-6(1-2-10-7)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： RUHXLBCLPMDMFS-UHFFFAOYSA-N
• SMILES： OC(CC1C=CN=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74

Experimental Properties

• Density: 1.34
• Boiling Point: 397.2°C at 760 mmHg
• Flash Point: 194°C
• Refractive Index: 1.579
• PSA: 73.98000
• LogP: 0.58038

2-(2-Cyanopyridin-4-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C